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Compound of Interest

Compound Name: 1,3-Dichloro-2-methylpropane

Cat. No.: B1596176

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,3-Dichloro-2-methylpropane, a halogenated hydrocarbon. The information is
curated for professionals in research and development who require precise data for
experimental design and chemical synthesis.

Chemical Identity and Synonyms

1,3-Dichloro-2-methylpropane is a chlorinated hydrocarbon.[1] Its unique structure, featuring
a branched methyl group on the propane chain with two chlorine substituents, leads to its
specific chemical characteristics and applications as a solvent and chemical intermediate.[1]

e CAS Number: 616-19-3[2][3][4][5][6]
e |[UPAC Name: 1,3-dichloro-2-methylpropane[4]
e Synonyms: 1,3-Dichloroisobutane, Propane, 1,3-dichloro-2-methyl-[1][3][5][6]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 1,3-Dichloro-2-
methylpropane, compiled from various chemical data sources. These properties are crucial for
its handling, storage, and application in a laboratory setting.
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Property Value Source(s)
Molecular Formula C4H8CI2 2131141151161
Molecular Weight 127.01 g/mol 21131141511 7]
Boiling Point 136.4 °C at 760 mmHg [31[5]
Melting Point -70.34 °C (estimate) [11[51I8]
Density 1.079 - 1.1375 g/lcm3 [11[31[5][8]
Flash Point 28 °C [11[31[5]
Refractive Index 1.427 - 1.4400 [31[51[8]
Vapor Pressure 9.15 mmHg at 25 °C [1][3]
XLogP3 2.2 (5]

Logical Relationships of Key Properties

The following diagram illustrates the interconnectedness of the fundamental properties of 1,3-
Dichloro-2-methylpropane.
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CAS: 616-19-3

:

Formula: C4H8CI2

:

MW: 127.01 g/mol

Chemical Identity
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Flash Point: 28 °C

Safety Properties

Figure 1: Properties of 1,3-Dichloro-2-methylpropane

Click to download full resolution via product page

Caption: Key identifiers and physicochemical properties of 1,3-Dichloro-2-methylpropane.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 1,3-Dichloro-2-methylpropane
are typically found in specialized chemical literature, such as peer-reviewed journals on organic
synthesis or analytical chemistry. The available search results do not provide specific, detailed

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1596176?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596176?utm_src=pdf-body
https://www.benchchem.com/product/b1596176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

experimental methodologies. For researchers requiring such protocols, a targeted search of
chemical databases and academic journals is recommended.

Safety and Handling

1,3-Dichloro-2-methylpropane is a hazardous substance that requires careful handling.[1] It is
a flammabile liquid and vapor.[9] Key safety precautions include:

¢ Handling: Use only in a well-ventilated area or under a chemical fume hood.[10] Avoid
contact with skin, eyes, and clothing.[10] Wear appropriate personal protective equipment
(PPE), including gloves and eye/face protection.[9][10]

o Storage: Keep the container tightly closed in a dry, well-ventilated place.[9] Store away from
heat, sparks, open flames, and other ignition sources.[9][10]

e Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.
[10]

In case of exposure, seek immediate medical attention.[10][11] Standard first aid measures for
chemical exposure should be followed.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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